Cas no 2229559-23-1 (2-(diethoxymethyl)cyclopropan-1-amine)

• Product Name: 2-(diethoxymethyl)cyclopropan-1-amine
• CAS No: 2229559-23-1
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 6194719
• PubChem ID: 165971639
• Update Time: 2025-06-11

2-(diethoxymethyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(diethoxymethyl)cyclopropan-1-amine
• 2229559-23-1
• EN300-1737473

• Inchi： 1S/C8H17NO2/c1-3-10-8(11-4-2)6-5-7(6)9/h6-8H,3-5,9H2,1-2H3
• InChI Key： KYEBPEOOLAMRQD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CC1N)OCC

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-(diethoxymethyl)cyclopropan-1-amine

Introduction to 2-(diethoxymethyl)cyclopropan-1-amine (CAS No: 2229559-23-1)

2-(diethoxymethyl)cyclopropan-1-amine, identified by its Chemical Abstracts Service (CAS) number 2229559-23-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a cyclopropane ring substituted with diethoxymethyl and amine functional groups, has garnered attention due to its unique structural properties and potential applications in drug development.

The structural framework of 2-(diethoxymethyl)cyclopropan-1-amine consists of a three-membered cyclopropane ring, which is known for its high reactivity and strain energy. This strain can be exploited in various synthetic pathways, making it a valuable intermediate in the synthesis of more complex molecules. The presence of two ethoxy groups and an amine group at the 1-position introduces further versatility, allowing for diverse chemical modifications and functionalizations.

In recent years, there has been growing interest in cyclopropane derivatives due to their potential biological activity. The rigid three-membered ring structure of cyclopropane can disrupt hydrogen bonding patterns in biological targets, leading to unique interactions with enzymes and receptors. This characteristic has made cyclopropane-containing compounds attractive candidates for the development of novel therapeutic agents.

2-(diethoxymethyl)cyclopropan-1-amine has been explored in several research studies as a building block for more complex pharmacophores. Its reactivity allows for the introduction of various substituents, enabling the synthesis of analogues with tailored properties. For instance, researchers have utilized this compound to develop inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and inflammation.

One notable application of 2-(diethoxymethyl)cyclopropan-1-amine is in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in various biological processes, including signal transduction and protein degradation. Inhibiting these enzymes has been a successful strategy in the treatment of several diseases, including HIV and cancer. The cyclopropane moiety in 2-(diethoxymethyl)cyclopropan-1-amine can be strategically positioned to interact with the active site of target proteases, leading to the development of potent inhibitors.

Additionally, the compound has shown promise in the development of antimicrobial agents. The unique structural features of 2-(diethoxymethyl)cyclopropan-1-amine can disrupt bacterial cell membranes or interfere with essential metabolic pathways, leading to bacterial growth inhibition. This makes it a valuable candidate for the discovery of new antibiotics, particularly in the face of increasing antibiotic resistance.

The synthesis of 2-(diethoxymethyl)cyclopropan-1-amine involves multi-step organic reactions that highlight its synthetic utility. One common approach involves the reaction of cyclopropylamine with diethyl sulfate or diethyl carbonate under controlled conditions. This reaction proceeds via nucleophilic substitution, where the amine group attacks the electrophilic carbon atom in the diethylating agent, forming the desired product.

The purity and yield of 2-(diethoxymethyl)cyclopropan-1-amine are critical factors that influence its applicability in pharmaceutical research. High-purity samples are essential for accurate structural elucidation and biological testing. Researchers often employ techniques such as column chromatography or recrystallization to isolate and purify this compound.

In conclusion, 2-(diethoxymethyl)cyclopropan-1-amine (CAS No: 2229559-23-1) is a versatile and valuable compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an excellent candidate for synthesizing complex molecules with therapeutic applications. As research continues to uncover new uses for this compound, its importance in drug development is likely to grow further.